Cas no 921104-88-3 (ethyl {(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylcarbamoyl}formate)

• Product Name: ethyl {(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylcarbamoyl}formate
• CAS No: 921104-88-3
• MF: C₁₂H₁₉N₅O₃
• MW: 281.310961961746
• CID: 5989397
• PubChem ID: 41568448
• Update Time: 2025-11-06

ethyl {(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylcarbamoyl}formate Chemical and Physical Properties

Names and Identifiers

• ethyl {(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylcarbamoyl}formate
• ethyl 2-[(1-cyclohexyltetrazol-5-yl)methylamino]-2-oxoacetate
• ethyl 2-(((1-cyclohexyl-1H-tetrazol-5-yl)methyl)amino)-2-oxoacetate
• F2070-1442
• AKOS024625769
• 921104-88-3
• ethyl {[(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl]carbamoyl}formate

• Inchi： 1S/C12H19N5O3/c1-3-20-11(19)10(18)16(2)12-13-14-15-17(12)9-7-5-4-6-8-9/h9H,3-8H2,1-2H3
• InChI Key： VQDCGEKQSNQDBK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(N(C1N(C2CCCCC2)N=NN=1)C)=O

Computed Properties

• Exact Mass: 281.14878949g/mol
• Monoisotopic Mass: 281.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 99Ų

Additional information on ethyl {(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylcarbamoyl}formate

Comprehensive Overview of Ethyl {(1-Cyclohexyl-1H-1,2,3,4-Tetrazol-5-yl)Methylcarbamoyl}Formate (CAS No. 921104-88-3)

The compound ethyl {(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylcarbamoyl}formate (CAS No. 921104-88-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tetrazole ring and a cyclohexyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The growing demand for heterocyclic compounds in medicinal chemistry has further amplified interest in this compound.

One of the key reasons for the popularity of ethyl {(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylcarbamoyl}formate lies in its structural adaptability. The tetrazole ring is known for its bioisosteric properties, often serving as a replacement for carboxylic acids in drug design. This characteristic aligns with current trends in fragment-based drug discovery, where researchers seek to optimize molecular interactions with target proteins. Additionally, the cyclohexyl group enhances lipophilicity, improving membrane permeability—a critical factor in central nervous system (CNS) drug development.

In the context of green chemistry, the synthesis and application of CAS No. 921104-88-3 have been scrutinized for sustainability. Recent advancements in catalytic methods and solvent-free reactions have reduced the environmental footprint of producing such compounds. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently searched by professionals in chemical forums and academic circles. The compound’s stability under mild conditions also makes it suitable for flow chemistry applications, a cutting-edge technique gaining traction in industrial-scale production.

From a commercial perspective, ethyl {(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylcarbamoyl}formate is often discussed in relation to patent landscapes and intellectual property. Its inclusion in proprietary formulations has led to inquiries about generic alternatives and cost-effective synthesis routes. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure purity, a topic of high relevance to quality control laboratories. Furthermore, the compound’s compatibility with high-throughput screening platforms has made it a valuable asset in drug candidate optimization.

Emerging discussions in computational chemistry have also highlighted the potential of CAS No. 921104-88-3 in molecular docking studies. Its rigid framework and functional groups allow for precise modeling of ligand-receptor interactions, addressing common queries about structure-activity relationships (SAR). This has implications for personalized medicine, where tailored therapeutics are designed based on molecular profiling. The compound’s role in peptide mimetics further expands its utility, particularly in targeting protein-protein interactions—a hot topic in oncology and immunology research.

In summary, ethyl {(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methylcarbamoyl}formate represents a multifaceted tool for modern chemical and pharmaceutical innovation. Its relevance to drug discovery, sustainable synthesis, and computational design ensures its continued prominence in scientific literature and industrial applications. As research evolves, this compound is poised to address unmet needs in therapeutic development and material science, making it a subject of enduring interest.